Cas no 712353-87-2 (1-fluoro-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-fluoro-4-methylcyclohexane-1-carboxylic acid
• CAS No: 712353-87-2
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 558028
• PubChem ID: 45084949
• Update Time: 2025-04-19

1-fluoro-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-fluoro-4-methyl-
• Cyclohexanecarboxylic acid, 1-fluoro-4-methyl- (9CI)
• 1-fluoro-4-methylcyclohexane-1-carboxylic acid
• 1-Fluoro-4-methylcyclohexanecarboxylicacid
• DTXSID20665771
• EN300-1721641
• SCHEMBL6227935
• 712353-87-2
• 1-Fluoro-4-methylcyclohexanecarboxylic acid

• MDL： MFCD28636115
• Inchi： 1S/C8H13FO2/c1-6-2-4-8(9,5-3-6)7(10)11/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： XGKBCBQCJLAOEN-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CCC(C)CC1

Computed Properties

• Exact Mass: 160.08999
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides